N-(4-methylbenzo[d]thiazol-2-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• InChI: InChI=1S/C17H17N5OS/c1-11-5-4-6-13-15(11)20-17(24-13)21-16(23)12-9-14(19-10-18-12)22-7-2-3-8-22/h4-6,9-10H,2-3,7-8H2,1H3,(H,20,21,23)
• InChI Key: JJCNHXHULRSKTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=NC=N3)N4CCCC4
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol
• CAS No.: 2034228-05-0

Description

The compound “N-(4-methylbenzo[d]thiazol-2-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide” is a derivative of benzo[d]thiazol-2-yl and pyrimidine. It seems to be related to a class of compounds that have been synthesized as potential inhibitors.

Scientific Research Applications

Synthesis and Derivative Formation

One of the primary applications of N-(4-methylbenzo[d]thiazol-2-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide and its derivatives is in the field of synthetic chemistry, particularly in the synthesis of complex heterocyclic compounds. These compounds are often used as key intermediates in the synthesis of a variety of tetrahydropyrimidine-thiones, thiazolopyrimidines, thiazinos, and benzothiazepines, which are structurally diverse and have potential applications in various fields including drug development and materials science (Fadda et al., 2013).

Biological Evaluation

The derivatives of this compound have been extensively studied for their biological properties. These include their antibacterial and antioxidant activities, as well as their potential as antitubercular agents against Mycobacterium tuberculosis. These biological evaluations provide valuable insights into the potential therapeutic applications of these compounds (Bhoi et al., 2016).

Antimicrobial and Anticancer Properties

These compounds have also been investigated for their antimicrobial properties against various bacterial and fungal strains, as well as for their potential anticancer activity. Studies have shown that certain derivatives exhibit significant activity against cancer cell lines, suggesting their potential use in the development of new anticancer therapies (Verma & Verma, 2022).

Environmental Applications

In addition to biomedical applications, these compounds have also been explored for environmental purposes. One notable application is in the removal of heavy metals from industrial wastes. Derivatives of this compound have been used to develop novel magnetic nanoadsorbents for the effective removal of hazardous ions like Zn2+ and Cd2+ from industrial effluents, demonstrating their potential in addressing environmental pollution (Zargoosh et al., 2015).

Mechanism of Action

Target of Action

The primary target of N-(4-methylbenzo[d]thiazol-2-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is the oncogenic fibroblast growth factor receptor 4 (FGFR4) . FGFR4 is a protein that plays a crucial role in cell division and regulation of cell growth and maturation .

Mode of Action

This compound interacts with FGFR4 in a way that it induces a coordinated movement of the active site p-loop . This allows optimal orientations suitable for interactions with crucial active site residues such as LEU473, LYS503, ASP641, and TYR643 . This interaction leads to the inhibition of FGFR4, thereby reducing its activity .

Biochemical Pathways

The inhibition of FGFR4 affects several biochemical pathways. FGFR4 is involved in the regulation of cell growth and division, so its inhibition can lead to the arrest of these processes

Result of Action

The molecular and cellular effects of this compound’s action are primarily the inhibition of FGFR4 and the subsequent reduction in cell growth and division . This can lead to the arrest of these processes, potentially making this compound useful in the treatment of diseases characterized by uncontrolled cell growth .